2-[3-(difluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]-1-(2,3-dihydro-1H-indol-1-yl)ethanone

• Molecular Formula: C17H17F2N3O
• Molecular Weight: 317.33 g/mol
• IUPAC Name: 2-[3-(difluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl]-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C17H17F2N3O/c18-17(19)16-12-5-3-7-14(12)22(20-16)10-15(23)21-9-8-11-4-1-2-6-13(11)21/h1-2,4,6,17H,3,5,7-10H2
• InChI Key: RJFZGLWGDVNZPA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(N=C2C(F)F)CC(=O)N3CCC4=CC=CC=C43

Description

2-[3-(DIFLUOROMETHYL)-5,6-DIHYDROCYCLOPENTA[C]PYRAZOL-1(4H)-YL]-1-(2,3-DIHYDRO-1H-INDOL-1-YL)-1-ETHANONE is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a difluoromethyl group and a dihydrocyclopenta[c]pyrazol moiety, making it an interesting subject for research and development.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The difluoromethyl group can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The indolyl moiety can participate in substitution reactions with suitable reagents. Common reagents and conditions for these reactions would include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed would depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible applications in drug development and therapeutic research.

Industry: Use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for this compound would involve its interaction with specific molecular targets and pathways. The difluoromethyl and indolyl groups could play a role in binding to enzymes or receptors, influencing biological activity. Detailed studies would be required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar compounds include those with difluoromethyl and dihydrocyclopenta[c]pyrazol structures. These compounds may share some chemical properties but differ in their biological activity and applications. The unique combination of functional groups in 2-[3-(DIFLUOROMETHYL)-5,6-DIHYDROCYCLOPENTA[C]PYRAZOL-1(4H)-YL]-1-(2,3-DIHYDRO-1H-INDOL-1-YL)-1-ETHANONE sets it apart from other similar compounds, offering distinct advantages in specific research and industrial applications.